Cas no 1249787-88-9 (2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide)

• Product Name: 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide
• CAS No: 1249787-88-9
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6467643
• PubChem ID: 61925809
• Update Time: 2025-06-07

2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide
• 1H-Pyrazole-1-propanamide, α,4-dimethyl-α-(propylamino)-

• Inchi： 1S/C11H20N4O/c1-4-5-13-11(3,10(12)16)8-15-7-9(2)6-14-15/h6-7,13H,4-5,8H2,1-3H3,(H2,12,16)
• InChI Key： XAZUQYUAJGPBHB-UHFFFAOYSA-N
• SMILES： C(N1N=CC(C)=C1)C(C)(C(=O)N)NCCC

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 401.5±45.0 °C(Predicted)
• pka: 15.72±0.50(Predicted)

Additional information on 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide

Introduction to 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide (CAS No. 1249787-88-9)

2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1249787-88-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents. The intricate arrangement of functional groups within its structure, including an amide moiety and a pyrazole ring, contributes to its unique chemical properties and potential applications in drug discovery.

The pyrazole scaffold is particularly noteworthy, as it is a heterocyclic compound that has been extensively explored for its pharmacological effects. Pyrazole derivatives are known for their versatility in medicinal chemistry, often serving as key structural components in drugs targeting various diseases. In particular, the presence of a 4-methyl-1H-pyrazol-1-yl substituent in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

Furthermore, the propylamino group appended to the amide functionality introduces additional complexity to the molecule. This group can influence both the solubility and reactivity of the compound, making it an attractive candidate for further chemical manipulation. The amide bond itself is a crucial feature, often serving as a hinge region in drug molecules, allowing for conformational flexibility that can enhance binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential therapeutic applications for 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. These findings align with the broader trend in drug development towards targeting multifunctional pathways to achieve synergistic therapeutic outcomes.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecules with precise functionalization. The synthetic route involves multi-step reactions that require careful optimization to ensure high yield and purity. Techniques such as nucleophilic substitution and condensation reactions are commonly employed to introduce the various functional groups present in the molecule. The successful synthesis not only underscores the synthetic prowess of the research team but also opens up avenues for further derivatization and exploration of its pharmacological properties.

In vitro studies have begun to unravel the mechanistic basis of the biological activity exhibited by 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide. Initial results indicate that the compound interacts with specific proteins involved in cellular signaling pathways relevant to diseases such as cancer and neurodegeneration. These interactions are thought to modulate downstream effects that could lead to therapeutic benefits. However, further research is needed to fully elucidate these mechanisms and assess potential side effects.

The development of novel drug candidates is a meticulous process that involves rigorous testing across multiple stages. From initial discovery to clinical trials, each step must be carefully designed and executed to ensure safety and efficacy. 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide has shown promise in preclinical studies, but it remains essential to conduct comprehensive evaluations before considering its translation into clinical applications.

The role of pyrazole derivatives in medicinal chemistry cannot be overstated. Their structural versatility allows them to be tailored for specific biological targets, making them invaluable tools in drug design. The incorporation of additional functional groups, such as the propylamino moiety in this compound, further enhances their utility by providing opportunities for fine-tuning pharmacokinetic properties.

As research continues, it is anticipated that more derivatives of this class will be explored for their therapeutic potential. The insights gained from studying compounds like 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide will contribute significantly to our understanding of disease mechanisms and inform the design of next-generation pharmaceuticals.

The collaboration between synthetic chemists and biologists is pivotal in advancing drug discovery efforts. By combining expertise from different disciplines, researchers can accelerate the development of novel compounds like 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(propylamino)propanamide, bringing closer the realization of more effective treatments for complex diseases.

In conclusion,2-methyl-3-(4-methyl-1H-pyrazol-1-y l)-2-(propylamino)propanamide (CAS No. 1249787 88 9) represents a promising entry point into new therapeutic strategies due to its unique structural features and preliminary biological activity. As research progresses, this compound and its derivatives are expected to play a significant role in addressing unmet medical needs across various therapeutic areas.